N-(3,4-dichlorophenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
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Description
N-(3,4-dichlorophenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H14Cl2N4O2S and its molecular weight is 433.31. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Characterization and Quantum Computational Analysis
Research on compounds with similar structures, such as N-(4-chlorophenyl)-2-[(4,6-di-aminopyrimidin-2-yl)sulfanyl] acetamide, focuses on vibrational spectroscopic signatures obtained through Raman and Fourier transform infrared spectroscopy. Density functional theory (DFT) models help in exploring geometric equilibrium, inter and intra-molecular hydrogen bond dynamics, and harmonic vibrational wavenumbers. Such studies are crucial for understanding the stereo-electronic interactions that contribute to molecular stability and could be indicative of the types of analyses that might be applied to the compound (Jenepha Mary, Pradhan, & James, 2022).
Crystal Structure Analysis
The crystal structures of similar compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, have been determined to reveal a folded conformation about the methylene C atom of the thioacetamide bridge. This conformation is stabilized by intramolecular N—H⋯N hydrogen bonds, highlighting the intricate molecular interactions and potential for forming stable crystalline structures, which can be an area of exploration for the compound you're interested in (Subasri et al., 2016).
Synthesis and Evaluation as Antimicrobial Agents
Derivatives of structurally related compounds have been synthesized and evaluated for their antimicrobial properties. For example, novel (2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamide derivatives demonstrated promising antibacterial and antifungal activities. This suggests that compounds with the core structure you mentioned could potentially be synthesized and tested for similar biological activities, contributing to the development of new antimicrobial agents (Debnath & Ganguly, 2015).
Antifolate Inhibitors and Antitumor/Antibacterial Agents
Compounds like 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines, which share a similar molecular framework, have been synthesized as potential inhibitors of thymidylate synthase (TS) and evaluated as antitumor and/or antibacterial agents. Such research underscores the therapeutic potential of compounds within this chemical space, suggesting avenues for the development of novel antifolate inhibitors with dual activities (Gangjee et al., 1996).
Properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-[(3-methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14Cl2N4O2S/c1-25-18(27)17-16(11-4-2-3-5-14(11)23-17)24-19(25)28-9-15(26)22-10-6-7-12(20)13(21)8-10/h2-8,23H,9H2,1H3,(H,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIHSNPZAAHIPQJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)NC4=CC(=C(C=C4)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14Cl2N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.